Cas no 2228668-89-9 (5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228668-89-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 5807766
• PubChem ID: 165625488
• Update Time: 2025-07-23

5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid
• 2228668-89-9
• EN300-1770210

• Inchi： 1S/C9H7NO4/c1-5-6(2-3-13-5)8-4-7(9(11)12)10-14-8/h2-4H,1H3,(H,11,12)
• InChI Key： MWRFYNUGRJYSFE-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228668-89-9)

5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid, identified by the chemical identifier CAS No. 2228668-89-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a methylfuran substituent at the 2-position of the oxazole ring introduces unique electronic and steric properties, making it a promising scaffold for drug discovery and development.

The structural features of 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid make it an intriguing candidate for further exploration in synthetic chemistry and biological activity assessment. The oxazole core is known for its stability and versatility in forming hydrogen bonds, which is crucial for interactions with biological targets. Additionally, the methylfuran moiety can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The structural motif of 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid aligns well with this trend, as it combines the favorable properties of both the oxazole ring and the methylfuran substituent.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug design. The oxazole ring can serve as a privileged scaffold, allowing for modifications at multiple positions to optimize biological activity. The methylfuran group provides additional functional handles that can be exploited to enhance binding affinity and selectivity. This dual functionality makes 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid a versatile building block for the synthesis of novel therapeutic agents.

Recent studies have demonstrated the importance of heterocyclic compounds in medicinal chemistry. Oxazole derivatives have shown promise in various preclinical models, highlighting their potential as pharmacological tools. For instance, some oxazole-based compounds have been reported to exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Similarly, other derivatives have demonstrated antimicrobial activity against resistant strains of bacteria.

The synthesis of 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylfuran substituent at the 2-position of the oxazole ring typically involves nucleophilic substitution or condensation reactions, depending on the synthetic route chosen. Advanced techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

In terms of biological evaluation, 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry continues to invest heavily in the discovery and development of novel heterocyclic compounds due to their diverse biological activities and structural versatility. 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid represents an exciting example of how structural modifications can lead to new pharmacophores with therapeutic promise. As research progresses, it is anticipated that this compound will play a significant role in future drug development efforts.

From a chemical biology perspective, understanding the interactions between 5-(2-methylfuran-3-yl)-1,2-oxazole-3-carboxylic acid and its biological targets is essential for optimizing its pharmacological properties. Computational methods such as molecular docking and quantum mechanics simulations have been utilized to predict binding affinities and identify key interaction residues. These approaches provide valuable insights into how structural features influence biological activity.

The future prospects for 5-(2-methylfuran-3-y)l]-1,2-dioxole carboxylic acid (CAS No 2228668 -89 -9) are promising given its unique structural characteristics and potential therapeutic applications. Continued investigation into its biological profile will be crucial for determining its suitability for further development into a clinical candidate. Collaborative efforts between synthetic chemists and biologists will be essential in realizing this potential.